Cas no 73384-59-5 (Ceftriaxone)

• Product Name: Ceftriaxone
• CAS No: 73384-59-5
• MF: C₁₈H₁₈N₈O₇S₃
• MW: 554.579918384552
• MDL: MFCD00865013
• CID: 59465
• PubChem ID: 5479530
• Update Time: 2025-05-21

Ceftriaxone Chemical and Physical Properties

Names and Identifiers

• Ceftriaxone
• 7-{[(2Z)-2-(2-AMINO-1,3-THIAZOL-4-YL)-2-(METHOXYIMINO)ACETYL]AMINO}-3-{[(2-METHYL-5,6-DIOXO-1,2,5,6-TETRAHYDRO-1,2,4-TRIAZIN-3-YL)SULFANYL]METHYL}-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLI C ACID
• EFATRIAXONE
• Ceftriazone sodium(Sterile)
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-, [6R-[6α,7β(Z)]]-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-, (6R,7R)-
• Biotrakson
• Rocefin
• CEFTRIAZONE
• (6R,7R)-7-[[(2E)-2-(2-Amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CEFATRIAXONE, USP25
• Ceftriaxone Sodium(Sterile)
• Antibiotic Ro-13-9904
• ceftriaxome
• BDBM50049707
• (6R,7R,Z)-7-(2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-((6-hydroxy-2-methyl-5-oxo-2,5-dihydro-1,2,4-triazin-3-ylthio)methyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 7beta-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-{[(2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)sulfanyl]methyl}-3,4-didehydrocepham-4-carboxylic acid
• DTXSID0022773
• Rocephine
• CEFTRIAXONE [WHO-DD]
• HY-B0712
• 73384-59-5
• EN300-23582312
• W-104454
• (6R,7R)-7-[[(2Z)-2-(2-aminothiazol-4-yl)-2-methoxyimino-acetyl]amino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Ceftriaxona [INN-Spanish]
• A899928
• (E)-Ceftriaxone
• Ceftriaxone (TN)
• DTXCID902773
• Rocephin
• 75J73V1629
• D07659
• DB01212
• CTRX
• 74578-69-1
• AS-56320
• C06683
• (6R,7R)-7-[2-(2-Amino-4-thiazolyl)glyoxylamido]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-as-triazin-3-yl)thio]methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7^2-(Z)-(O-
• BDBM50103601
• DRG-0071
• CEFTRIAXONE [INN]
• Ro 139904
• 7beta-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)sulfanyl)methyl)-3,4-didehydrocepham-4-carboxylic acid
• (6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Ceftriaxona
• EINECS 277-405-6
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-8-OXO-3-(((1,2,5,6-TETRAHYDRO-2-METHYL-5,6-DIOXO-1,2,4-TRIAZIN-3-YL)THIO)METHYL)-, (6R-(6.ALPHA.,7.BETA.(Z)))-
• Rocephalin
• Ceftriaxone [USAN:INN:JAN]
• UNII-75J73V1629
• AKOS015960618
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-, (6R,7R)-
• Cefatriaxone, Antibiotic for Culture Media Use Only
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-8-oxo-3-(((1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio)methyl)-, (6R,7R)-
• (6R,7R)-7-({(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-[(methyloxy)imino]acetyl}amino)-3-{[(6-hydroxy-2-methyl-5-oxo-2,5-dihydro-1,2,4-triazin-3-yl)thio]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Ceftriaxon
• Ceftriaxona (INN-Spanish)
• ceftriaxonum natricum
• (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)sulfanyl)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• (6R,7R)-7-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido]-3-{[(2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 7-[2-(2-Amino-thiazol-4-yl)-2-methoxyimino-acetylamino]-3-(6-hydroxy-2-methyl-5-oxo-2,5-dihydro-[1,2,4]triazin-3-ylsulfanylmethyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid(Ceftriaxone)
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-8-oxo-3-(((1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio)methyl)-, (6R-(6alpha,7beta(Z)))-
• (6R,7R,Z)-7-(2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-ylthio)methyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• AC-1592
• CHEBI:29007
• Ceftriaxonum
• CEFTRIAXONE SODIUM
• J01DA13
• CHEMBL161
• Rophex
• (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-{[(2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 7-[2-(2-Amino-thiazol-4-yl)-2-methoxyimino-acetylamino]-3-(6-hydroxy-2-methyl-5-oxo-2,5-dihydro-[1,2,4]triazin-3-ylsulfanylmethyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid (Ceftriaxone)
• (6R,7R)-7-{2-(2-Amino-thiazol-4-yl)-2-[(Z)-methoxyimino]-acetylamino}-3-(2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-[1,2,4]triazin-3-ylsulfanylmethyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CEFTRIAXONE [VANDF]
• Ceftriaxone (INN)
• (6R,7R)-7-{2-(2-Amino-thiazol-4-yl)-2-[(Z)-methoxyimino]-acetylamino}-3-(6-hydroxy-2-methyl-5-oxo-2,5-dihydro-[1,2,4]triazin-3-ylsulfanylmethyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Ceftriaxonum [INN-Latin]
• Ceftriaxonum (INN-Latin)
• CEFTRIAXONE [MI]
• (6R,7R,)-7-(2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-ylthio)methyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• SCHEMBL23354
• BRD-K96734425-304-01-7

• MDL： MFCD00865013
• Inchi： InChI=1S/C18H18N8O7S3/c1-25-18(22-12(28)13(29)23-25)36-4-6-3-34-15-9(14(30)26(15)10(6)16(31)32)21-11(27)8(24-33-2)7-5-35-17(19)20-7/h5,9,15H,3-4H2,1-2H3,(H2,19,20)(H,21,27)(H,23,29)(H,31,32)/b24-8-/t9-,15-/m1/s1
• InChI Key： VAAUVRVFOQPIGI-SPQHTLEESA-N
• SMILES： O=C(C(N12)=C(CSC(N(C)NC3=O)=NC3=O)CS[C@]2([H])[C@H](NC(/C(C4=CSC(N)=N4)=N\OC)=O)C1=O)O

Computed Properties

• Exact Mass: 554.04600
• Monoisotopic Mass: 554.04605846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 288Ų

Experimental Properties

• Color/Form: White or off white crystalline powder, odorless. It is hygroscopic.
• Density: 2.0±0.1 g/cm3
• Melting Point: 155 ºC
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 293.80000
• LogP: -0.70130
• Solubility: Soluble in water, slightly soluble in methanol, insoluble in ethanol.
• Vapor Pressure: Not available

Ceftriaxone Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 42/43
• Safety Instruction： S22; S24; S37; S45
• Hazardous Material Identification：
• Risk Phrases：R42/43
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Cephalosporins

Additional information on Ceftriaxone

Recent Advances in Ceftriaxone (73384-59-5) Research: A Comprehensive Review

Ceftriaxone (CAS: 73384-59-5) is a third-generation cephalosporin antibiotic widely used for the treatment of various bacterial infections, including meningitis, pneumonia, and sepsis. Its broad-spectrum activity against Gram-positive and Gram-negative bacteria, coupled with its favorable pharmacokinetic profile, has made it a cornerstone in antimicrobial therapy. Recent studies have focused on optimizing its clinical use, exploring novel formulations, and addressing emerging resistance mechanisms. This research brief synthesizes the latest findings related to Ceftriaxone, highlighting its therapeutic potential and current challenges.

One of the key areas of recent research involves the pharmacokinetics and pharmacodynamics of Ceftriaxone. A 2023 study published in the *Journal of Antimicrobial Chemotherapy* investigated the optimal dosing regimens for critically ill patients, revealing that higher doses may be required to achieve therapeutic concentrations in certain populations, such as those with augmented renal clearance. Additionally, researchers have explored the use of Ceftriaxone in combination therapies to enhance efficacy and reduce resistance. For instance, a synergistic effect was observed when Ceftriaxone was paired with azithromycin in treating multidrug-resistant *Neisseria gonorrhoeae* infections.

Another significant advancement is the development of novel Ceftriaxone formulations to improve stability and bioavailability. A 2024 study in *International Journal of Pharmaceutics* reported the successful encapsulation of Ceftriaxone in biodegradable nanoparticles, which demonstrated prolonged release and enhanced penetration into bacterial biofilms. This innovation holds promise for treating chronic infections, such as those associated with cystic fibrosis or osteomyelitis. Furthermore, researchers are investigating the potential of Ceftriaxone-loaded hydrogels for localized drug delivery, particularly in wound infections.

Despite its widespread use, the emergence of Ceftriaxone-resistant bacterial strains poses a growing challenge. Recent genomic studies have identified specific resistance mechanisms, including extended-spectrum beta-lactamases (ESBLs) and mutations in penicillin-binding proteins. A 2023 meta-analysis in *The Lancet Infectious Diseases* highlighted the global rise of ESBL-producing *Escherichia coli* and *Klebsiella pneumoniae*, underscoring the need for vigilant antimicrobial stewardship. In response, researchers are exploring adjuvants that can restore Ceftriaxone's activity against resistant strains, such as beta-lactamase inhibitors like avibactam.

In conclusion, Ceftriaxone (73384-59-5) remains a vital tool in the fight against bacterial infections, with ongoing research addressing its pharmacokinetic optimization, novel formulations, and resistance challenges. The integration of nanotechnology and combination therapies offers exciting avenues for enhancing its clinical utility. However, the rise of resistance mechanisms necessitates continued innovation and prudent use to preserve its efficacy for future generations.